Cas no 1807209-99-9 (Methyl 5-chloro-2-fluoropyridine-4-acetate)

• Product Name: Methyl 5-chloro-2-fluoropyridine-4-acetate
• CAS No: 1807209-99-9
• MF: C₈H₇ClFNO₂
• MW: 203.598084688187
• CID: 4802900
• Update Time: 2025-10-29

Methyl 5-chloro-2-fluoropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-fluoropyridine-4-acetate

• Inchi： 1S/C8H7ClFNO2/c1-13-8(12)3-5-2-7(10)11-4-6(5)9/h2,4H,3H2,1H3
• InChI Key： NVFJOOABHZCMDM-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=CC=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-chloro-2-fluoropyridine-4-acetate

Methyl 5-chloro-2-fluoropyridine-4-acetate (CAS No. 1807209-99-9): An Overview

Methyl 5-chloro-2-fluoropyridine-4-acetate (CAS No. 1807209-99-9) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound, characterized by its unique 5-chloro-2-fluoropyridine core and methyl acetate functional group, offers a range of applications in the development of novel drugs and agrochemicals.

The chemical structure of Methyl 5-chloro-2-fluoropyridine-4-acetate is composed of a pyridine ring substituted with a chlorine atom at the 5-position and a fluorine atom at the 2-position, with an acetate group attached to the 4-position. This specific arrangement of substituents imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various synthetic transformations.

In recent years, the study of Methyl 5-chloro-2-fluoropyridine-4-acetate has been driven by its potential as an intermediate in the synthesis of pharmaceuticals. The presence of the chloro and fluoro substituents on the pyridine ring can significantly influence the biological activity and pharmacokinetic properties of derived compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of a novel class of antiviral agents. The researchers demonstrated that derivatives of Methyl 5-chloro-2-fluoropyridine-4-acetate exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond its role in pharmaceuticals, Methyl 5-chloro-2-fluoropyridine-4-acetate has also found applications in agrochemical research. The unique combination of halogenated pyridine and acetate functionalities makes it a valuable building block for the development of herbicides and fungicides. A recent study in the Pest Management Science journal reported the synthesis and evaluation of several herbicidal compounds derived from this intermediate. The results showed that these derivatives exhibited high efficacy against a broad spectrum of weeds, making them promising candidates for commercial development.

The synthetic accessibility of Methyl 5-chloro-2-fluoropyridine-4-acetate is another factor contributing to its widespread use in research. Various methods have been developed for its efficient synthesis, including transition-metal-catalyzed reactions and electrophilic aromatic substitution. A notable example is a protocol described in the Tetrahedron Letters, which utilizes palladium-catalyzed cross-coupling reactions to synthesize this compound from readily available starting materials. This method not only improves yield but also enhances purity, making it suitable for large-scale production.

The physical properties of Methyl 5-chloro-2-fluoropyridine-4-acetate, such as its melting point, boiling point, and solubility, are crucial for its handling and application in various processes. It is typically supplied as a colorless to pale yellow liquid with a molecular weight of approximately 198.6 g/mol. Its solubility in common organic solvents like dichloromethane, ethyl acetate, and dimethylformamide makes it easy to handle in laboratory settings.

In terms of safety and environmental impact, it is important to note that while Methyl 5-chloro-2-fluoropyridine-4-acetate is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure workplace safety. Researchers should consult relevant material safety data sheets (MSDS) for detailed information on storage, handling, and disposal practices.

The future prospects for Methyl 5-chloro-2-fluoropyridine-4-acetate are promising. Ongoing research continues to explore new applications and derivatives of this compound, driven by its unique chemical structure and versatile reactivity. As advancements in synthetic methods and analytical techniques continue to evolve, it is likely that new opportunities will emerge for the use of this compound in both academic and industrial settings.

In conclusion, Methyl 5-chloro-2-fluoropyridine-4-acetate (CAS No. 1807209-99-9) stands out as a valuable intermediate in chemical synthesis with significant potential in pharmaceutical and agrochemical research. Its unique chemical properties and synthetic accessibility make it an attractive candidate for further exploration and development.